3-Chloro-6-methylbenzo[b]thiophen-2-yl piperidyl ketone

• Molecular Formula: C15H16ClNOS
• Molecular Weight: 293.8 g/mol
• IUPAC Name: (3-chloro-6-methyl-1-benzothiophen-2-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H16ClNOS/c1-10-5-6-11-12(9-10)19-14(13(11)16)15(18)17-7-3-2-4-8-17/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: OILJRMFDYMRIIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)N3CCCCC3)Cl

Description

3-Chloro-6-methylbenzo[b]thiophen-2-yl piperidyl ketone is a chemical compound that belongs to the class of halogenated heterocycles It is characterized by the presence of a chloro group, a methyl group, and a thiophene ring fused with a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-6-methylbenzo[b]thiophen-2-yl piperidyl ketone typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Chloro and Methyl Groups: Chlorination and methylation reactions are carried out using reagents such as thionyl chloride and methyl iodide, respectively.